(R)-1-Benzyl 3-ethyl 4,4-difluoropiperidine-1,3-dicarboxylate

• Molecular Formula: C16H19F2NO4
• Molecular Weight: 327.32 g/mol
• IUPAC Name: 1-O-benzyl 3-O-ethyl (3R)-4,4-difluoropiperidine-1,3-dicarboxylate
• InChI: InChI=1S/C16H19F2NO4/c1-2-22-14(20)13-10-19(9-8-16(13,17)18)15(21)23-11-12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3/t13-/m1/s1
• InChI Key: WGUYRWCBPCVAMI-CYBMUJFWSA-N
• Isomeric SMILES: CCOC(=O)[C@H]1CN(CCC1(F)F)C(=O)OCC2=CC=CC=C2
• Canonical SMILES: CCOC(=O)C1CN(CCC1(F)F)C(=O)OCC2=CC=CC=C2

Description

(R)-1-Benzyl 3-ethyl 4,4-difluoropiperidine-1,3-dicarboxylate is a chiral piperidine derivative featuring two carboxylate ester groups at positions 1 and 3, a benzyl group at position 1, an ethyl ester at position 3, and two fluorine atoms at position 4 of the piperidine ring. The (R)-stereochemistry at the chiral center differentiates it from its enantiomer or racemic mixtures, which may exhibit distinct physicochemical and biological properties.

Comparison with Similar Compounds

Structural Analogs and Key Differences

The following table summarizes structural analogs and their distinguishing features:

Compound Name	Substituents/Ring Modifications	Molecular Formula	Molecular Weight	Key Features	Reference CAS/ID
(R)-1-Benzyl 3-ethyl 4,4-difluoropiperidine-1,3-dicarboxylate	4,4-difluoro; benzyl (1), ethyl (3) esters	C₁₆H₁₉F₂NO₄	327.33*	Chiral (R)-configuration; enhanced lipophilicity due to fluorine atoms	Not explicitly listed
1-Benzyl 3-ethyl 4-oxopiperidine-1,3-dicarboxylate	4-oxo instead of 4,4-difluoro	C₁₆H₁₉NO₅	305.33	Ketone group at C4; higher polarity compared to difluoro analog	31696-09-0
1-Benzyl 4-ethyl 5-oxoazepane-1,4-dicarboxylate	7-membered azepane ring; 5-oxo	C₁₇H₂₁NO₅	319.36	Larger ring size; altered conformational flexibility	167414-75-7
1-tert-Butyl 4-ethyl 3,3-difluoropiperidine-1,4-dicarboxylate	3,3-difluoro; tert-butyl (1), ethyl (4) esters	C₁₃H₂₁F₂NO₄	293.31	Fluorine at C3; tert-butyl group increases steric hindrance	L007839
1-Benzyl 3-ethyl piperidine-1,3-dicarboxylate	No substituents at C4	C₁₆H₂₁NO₄	291.34	Unsubstituted piperidine; lower molecular weight and polarity	N/A

*Calculated based on the molecular formula.

Physicochemical Properties

• Lipophilicity : The 4,4-difluoro substitution in the target compound increases lipophilicity (logP ~2.5 estimated) compared to the 4-oxo analog (logP ~1.8) due to reduced polarity .
• Stability : The benzyl ester group may confer hydrolytic stability under basic conditions compared to tert-butyl esters, which are more labile .
• Stereochemical Impact : The (R)-configuration may influence crystal packing (relevant for X-ray studies, as in ) and biological target binding .